![molecular formula C8H7N3O B1582590 5-Aminoimidazo[1,2-a]pyridine-3-carbaldehyde CAS No. 35220-26-9](/img/structure/B1582590.png)
5-Aminoimidazo[1,2-a]pyridine-3-carbaldehyde
Overview
Description
5-Aminoimidazo[1,2-a]pyridine-3-carbaldehyde is a chemical compound with the CAS Number: 35220-26-9 . It has a molecular weight of 161.16 and its IUPAC name is 5-aminoimidazo[1,2-a]pyridine-3-carbaldehyde . The compound is a solid and should be stored in a dark place, under an inert atmosphere, at 2-8°C .
Molecular Structure Analysis
The InChI code for 5-Aminoimidazo[1,2-a]pyridine-3-carbaldehyde is 1S/C8H7N3O/c9-7-2-1-3-8-10-4-6(5-12)11(7)8/h1-5H,9H2 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
5-Aminoimidazo[1,2-a]pyridine-3-carbaldehyde is a solid with a melting point of 158-160°C . It should be stored in a dark place, under an inert atmosphere, at 2-8°C .Scientific Research Applications
Materials Science
5-Aminoimidazo[1,2-a]pyridine-3-carbaldehyde shows promise in materials science due to its structural properties. It can be used as a precursor for synthesizing various polymers and co-polymers, which may exhibit unique electrical or photonic characteristics. These materials could be applied in the development of new types of displays, coatings, or as part of composite materials designed to enhance durability and performance .
Pharmaceuticals
In the pharmaceutical industry, this compound serves as a versatile intermediate. Its imidazo[1,2-a]pyridine core is a key scaffold in medicinal chemistry, often found in molecules with biological activity. Researchers utilize it to synthesize novel compounds that may act as therapeutic agents, particularly in the discovery of new drugs targeting various diseases .
Optoelectronic Devices
The electronic properties of 5-Aminoimidazo[1,2-a]pyridine-3-carbaldehyde make it a candidate for use in optoelectronic devices. Its potential as an emitter or as part of light-absorbing layers in devices like organic light-emitting diodes (OLEDs) and solar cells is being explored. The aim is to achieve more efficient energy conversion and brighter displays with lower power consumption .
Sensors
Due to its reactive aldehyde group and the presence of an amino group, this compound can be used to develop sensors. It could be functionalized to create selective binding sites for various analytes, making it useful in the detection of gases, ions, or organic molecules. This has implications for environmental monitoring, medical diagnostics, and industrial process control .
Anti-Cancer Drugs
The imidazo[1,2-a]pyridine moiety is present in many bioactive molecules, including potential anti-cancer agents. Researchers are investigating derivatives of 5-Aminoimidazo[1,2-a]pyridine-3-carbaldehyde for their cytotoxic activities against cancer cell lines. The goal is to develop new oncological treatments that are more effective and have fewer side effects .
Confocal Microscopy and Imaging
This compound’s derivatives can be used as fluorescent tags in confocal microscopy and imaging. They can be attached to biomolecules or cells, allowing scientists to track biological processes in real-time with high spatial resolution. This application is crucial for advancing our understanding of cellular functions and disease mechanisms .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that imidazo[1,2-a]pyridines, a class of compounds to which 5-aminoimidazo[1,2-a]pyridine-3-carbaldehyde belongs, are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .
Mode of Action
Imidazo[1,2-a]pyridines are known to undergo direct functionalization through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies . These reactions could potentially influence the interaction of 5-Aminoimidazo[1,2-a]pyridine-3-carbaldehyde with its targets.
Pharmacokinetics
It’s known that the compound has high gastrointestinal absorption , which could potentially impact its bioavailability.
Action Environment
It’s known that the compound should be stored in a refrigerator , suggesting that temperature could potentially influence its stability.
properties
IUPAC Name |
5-aminoimidazo[1,2-a]pyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O/c9-7-2-1-3-8-10-4-6(5-12)11(7)8/h1-5H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBLBOJCLFBZXDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(N2C(=C1)N)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30303834 |
Source
|
| Record name | 5-aminoimidazo[1,2-a]pyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30303834 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Aminoimidazo[1,2-a]pyridine-3-carbaldehyde | |
CAS RN |
35220-26-9 |
Source
|
| Record name | 5-Aminoimidazo[1,2-a]pyridine-3-carboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=35220-26-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 162500 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035220269 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 35220-26-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=162500 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-aminoimidazo[1,2-a]pyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30303834 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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